Cas no 2641826-39-1 (NLRP3-IN-10)

• Product Name: NLRP3-IN-10
• CAS No: 2641826-39-1
• MF: C₁₇H₁₄BrFO₃
• MW: 365.19
• CID: 5305431
• PubChem ID: 156702996
• Update Time: 2025-07-14

NLRP3-IN-10 Chemical and Physical Properties

Names and Identifiers

• NLRP3-IN-10
• 2641826-39-1
• ZVN26391?
• CHEMBL5082120
• DA-56203
• HY-151343
• CS-0611131
• MS-25825

• Inchi： 1S/C17H14BrFO3/c1-21-16-10-14(18)17(22-2)9-12(16)5-8-15(20)11-3-6-13(19)7-4-11/h3-10H,1-2H3/b8-5+
• InChI Key： ZXMIFRJYIRYWTC-VMPITWQZSA-N
• SMILES： C(/C1C=C(OC)C(Br)=CC=1OC)=C\C(C1C=CC(F)=CC=1)=O

Computed Properties

• Exact Mass: 364.01104g/mol
• Monoisotopic Mass: 364.01104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 35.5Ų

Additional information on NLRP3-IN-10

Introduction to NLRP3-IN-10: A Key Modulator in Inflammatory Pathways

NLRP3-IN-10, a compound with the CAS number 2641826-39-1, represents a significant advancement in the field of inflammatory research and therapeutic intervention. This molecule has garnered considerable attention due to its unique mechanism of action and potential applications in modulating the NLRP3 inflammatory pathway. The NLRP3 (NOD-like receptor family, pyrin domain-containing 3) inflammasome is a critical component of the innate immune system, playing a pivotal role in the initiation and propagation of inflammation. Dysregulation of this pathway is implicated in a myriad of inflammatory diseases, making NLRP3-IN-10 a promising candidate for therapeutic development.

The NLRP3 inflammasome is a multiprotein complex that activates caspase-1, leading to the maturation and secretion of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and interleukin-18 (IL-18). This process is essential for host defense against pathogens but can also contribute to chronic inflammation when improperly regulated. NLRP3-IN-10 has been identified as a potent inhibitor of the NLRP3 inflammasome, offering a novel approach to dampen excessive inflammatory responses.

Recent studies have highlighted the multifaceted roles of NLRP3-IN-10 in various pathological conditions. For instance, research has demonstrated its efficacy in reducing inflammation in models of neuroinflammation, such as those induced by Alzheimer's disease and Parkinson's disease. The compound's ability to inhibit NLRP3 activation suggests that it may help mitigate neurodegenerative processes by preventing the excessive release of pro-inflammatory cytokines. Additionally, preclinical trials have indicated promising results in attenuating inflammation associated with autoimmune disorders like rheumatoid arthritis and systemic lupus erythematosus.

The mechanism of action of NLRP3-IN-10 involves precise interactions with key components of the NLRP3 inflammasome. By binding to specific residues on the NLRP3 protein, it disrupts the assembly and activation of the inflammasome complex. This disruption not only prevents caspase-1 activation but also inhibits the subsequent cleavage and maturation of pro-inflammatory cytokines. The specificity of NLRP3-IN-10 makes it an attractive therapeutic agent, as it targets a well-defined pathway without affecting other critical cellular processes.

One of the most compelling aspects of NLRP3-IN-10 is its potential for translational application. Given its demonstrated efficacy in preclinical models, researchers are optimistic about its translation to clinical use. Current studies are focusing on optimizing delivery methods and exploring combination therapies to enhance its therapeutic potential. The compound's stability and bioavailability are being rigorously evaluated to ensure its effectiveness when administered orally or via other routes.

The development of NLRP3-IN-10 also underscores the importance of targeting inflammation at its molecular roots. By addressing the core mechanisms that drive inflammatory responses, this compound offers a holistic approach to managing chronic inflammatory diseases. Furthermore, its potential to modulate immune responses without significant side effects makes it a valuable addition to the armamentarium of anti-inflammatory therapies.

In conclusion, NLRP3-IN-10 (CAS number 2641826-39-1) represents a significant breakthrough in the field of inflammatory research. Its ability to inhibit the NLRP3 inflammasome provides a novel strategy for managing a wide range of inflammatory diseases. As research continues to uncover more about its mechanisms and applications, NLRP3-IN-10 holds great promise for improving patient outcomes in both clinical and research settings.